Cas no 828254-17-7 ((R,S)-2-Isobutyl-3-(boc-amino)propanoic acid)
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-methyl-
- (R,S)-2-Isobutyl-3-(boc-aMino)propanoic acid
- 2-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-4-methylpentanoic acid (ACI)
- 2-([[(tert-Butoxy)carbonyl]amino]methyl)-4-methylpentanoic acid
- 2-[(Boc-amino)methyl]-4-methyl-pentanoic acid
- 2-Isobutyl-3-(Boc-amino)propionic acid
- 828254-17-7
- (R,S)-2-Isobutyl-3-(boc-amino)propanoicacid
- (2S)-2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylpentanoic acid
- MFCD07372886
- Z1332918989
- 2-isobutyl-3-(Boc-amino)propanoic acid
- 2-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylpentanoic acid
- AB35736
- AKOS017512484
- 4-methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid
- (S)-2-(TERT-BUTOXYCARBONYLAMINO-METHYL)-4-METHYL-PENTANOIC ACID
- DS-022029
- (S)-N-Boc-2-(aminomethyl)-4-methylpentanoic Acid
- MFCD11973912
- 2-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}-4-METHYLPENTANOIC ACID
- SCHEMBL16798225
- AS-17238
- SY030850
- 2-(([(TERT-BUTOXY)CARBONYL]AMINO)METHYL)-4-METHYLPENTANOIC ACID
- D97601
- AB35739
- CS-0154069
- WWKOREWJYZNXDX-UHFFFAOYSA-N
- EN300-104283
- N-Boc-3-amino-2-isobutyl-propionic acid
- (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid
-
- MDL: MFCD11973912
- Inchi: 1S/C12H23NO4/c1-8(2)6-9(10(14)15)7-13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)
- InChI Key: WWKOREWJYZNXDX-UHFFFAOYSA-N
- SMILES: O=C(NCC(CC(C)C)C(O)=O)OC(C)(C)C
Computed Properties
- Exact Mass: 245.16270821g/mol
- Monoisotopic Mass: 245.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 75.6Ų
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM317014-1g |
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid |
828254-17-7 | 95% | 1g |
$586 | 2021-06-09 | |
| Fluorochem | 046667-250mg |
2-Isobutyl-3-(Boc-amino)propionic acid |
828254-17-7 | 95% | 250mg |
£121.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GN703-200mg |
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid |
828254-17-7 | 95% | 200mg |
1331.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GN703-50mg |
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid |
828254-17-7 | 95% | 50mg |
455.0CNY | 2021-08-04 | |
| TRC | I789003-10mg |
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid |
828254-17-7 | 10mg |
$115.00 | 2023-05-18 | ||
| TRC | I789003-25mg |
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid |
828254-17-7 | 25mg |
$224.00 | 2023-05-18 | ||
| TRC | I789003-50mg |
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid |
828254-17-7 | 50mg |
$339.00 | 2023-05-18 | ||
| TRC | I789003-100mg |
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid |
828254-17-7 | 100mg |
$483.00 | 2023-05-18 | ||
| Chemenu | CM317014-1g |
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid |
828254-17-7 | 95% | 1g |
$586 | 2022-06-10 | |
| eNovation Chemicals LLC | D759369-100mg |
(R,S)-2-Isobutyl-3-(boc-aMino)propanoic acid |
828254-17-7 | 95% | 100mg |
$65 | 2024-06-06 |
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Production Method
Production Method 1
1.2 15 min, rt
1.3 1.5 h, rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt
1.5 Reagents: Trifluoroacetic acid Solvents: Ethylamine ; rt
2.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol , Tetrahydrofuran ; rt
2.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 1 - 3 h, rt
2.3 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ; 5 h, rt
2.4 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C
Production Method 2
2.1 Reagents: Zinc Catalysts: 1,2-Dibromoethane Solvents: Dimethoxymethane ; reflux
2.2 15 min, rt
2.3 1.5 h, rt
2.4 Reagents: Ammonium chloride Solvents: Water ; rt
2.5 Reagents: Trifluoroacetic acid Solvents: Ethylamine ; rt
3.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol , Tetrahydrofuran ; rt
3.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 1 - 3 h, rt
3.3 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ; 5 h, rt
3.4 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C
Production Method 3
2.1 Catalysts: Sulfuric acid Solvents: Methanol ; 1 h, reflux
3.1 Reagents: Zinc Catalysts: 1,2-Dibromoethane Solvents: Dimethoxymethane ; reflux
3.2 15 min, rt
3.3 1.5 h, rt
3.4 Reagents: Ammonium chloride Solvents: Water ; rt
3.5 Reagents: Trifluoroacetic acid Solvents: Ethylamine ; rt
4.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol , Tetrahydrofuran ; rt
4.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 1 - 3 h, rt
4.3 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ; 5 h, rt
4.4 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C
Production Method 4
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
Production Method 5
1.2 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 1 - 3 h, rt
1.3 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ; 5 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C
Production Method 6
1.2 Reagents: Diethylenetriamine ; 30 min, rt
2.1 Catalysts: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 40 min, 100 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
Production Method 7
2.1 Reagents: Cobalt chloride (CoCl2) , Sodium borohydride Solvents: Methanol ; rt → 0 °C; 2 h, 0 °C; 0 °C → rt; 16 - 24 h, rt
2.2 Reagents: Diethylenetriamine ; 30 min, rt
3.1 Catalysts: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 40 min, 100 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Raw materials
- Di-tert-butyl dicarbonate
- (S)-2-Bromo-4-methylpentanoic acid
- 2-Pentenoic acid, 2-cyano-4-methyl-, methyl ester
- Benzenemethanaminium, N-methylene-N-(phenylmethyl)-
- methyl 2-cyanoacetate
- (S)-Methyl2-bromo-4-methylpentanoate
- L-Leucine
- Acetic acid,2,2,2-trifluoro-, ion(1-)
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Preparation Products
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid (CAS No. 828254-17-7): A Comprehensive Overview
(R,S)-2-Isobutyl-3-(boc-amino)propanoic acid (CAS No. 828254-17-7) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This chiral amino acid derivative is characterized by its unique structural features, which include an isobutyl group and a tert-butyloxycarbonyl (Boc) protecting group on the amino functionality. The compound's chiral nature and functional groups make it an important intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The Boc protecting group in (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid plays a crucial role in controlling the reactivity of the amino group during synthetic transformations. This protecting group can be readily removed under acidic conditions, allowing for the subsequent introduction of other functional groups or coupling reactions. The presence of the isobutyl group imparts specific steric and electronic properties to the molecule, which can influence its biological activity and interactions with target proteins or receptors.
Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the preparation of (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid. These methods often involve asymmetric synthesis techniques, such as catalytic asymmetric hydrogenation or enantioselective organocatalysis, to achieve high enantiomeric purity. The ability to produce this compound with high stereoselectivity is essential for its use in pharmaceutical research, where enantiomeric purity can significantly impact the efficacy and safety of drug candidates.
In the context of medicinal chemistry, (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid has been explored as a building block for the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties, such as enhanced stability, bioavailability, and reduced immunogenicity. The isobutyl group in this compound can contribute to these properties by influencing conformational flexibility and hydrophobic interactions.
One notable application of (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid is in the development of inhibitors targeting specific enzymes or signaling pathways. For example, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling and disease progression. These inhibitors have potential therapeutic applications in treating various diseases, including cancer and inflammatory disorders.
The biological activity of (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid derivatives has also been investigated in preclinical studies. In vitro assays have demonstrated that these compounds can effectively modulate protein-protein interactions and alter cellular processes associated with disease states. Additionally, in vivo studies using animal models have provided insights into the pharmacokinetic and pharmacodynamic properties of these compounds, highlighting their potential for further development as drug candidates.
From a safety perspective, (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid is generally considered to be stable under standard laboratory conditions. However, proper handling and storage practices should be followed to ensure its integrity and prevent degradation. The compound should be stored at low temperatures (e.g., 4°C) and protected from moisture and light to maintain its stability.
In conclusion, (R,S)-2-Isobutyl-3-(boc-amino)propanoic acid (CAS No. 828254-17-7) is a valuable compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and synthetic versatility make it an important intermediate in the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for its use in drug discovery and development, underscoring its significance in modern pharmaceutical science.
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